Cas no 19243-04-0 (1-Heptanol, 7-amino-)

1-Heptanol, 7-amino- Properties

Names and Identifiers

• 1-Heptanol, 7-amino-
• 7-Amino heptan-1-ol
• 7-amino-1-heptanol
• 7-AMINO-HEPTAN-1-OL
• 7-AMINO-HEPTAN-1-OL, HYDROCHLORIDE
• 19243-04-0
• SCHEMBL63089
• SY036829
• KYJSXYQQYWMITG-UHFFFAOYSA-N
• DTXSID70553270
• D74762
• MFCD02094314
• AMY18876
• AKOS006276576
• EN300-396356
• 7-aminoheptan-1-ol
• MS-21748
• CS-0088962
• DB-333661
• +Expand

• MDL： MFCD02094314
• InChIKey： KYJSXYQQYWMITG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H17NO/c8-6-4-2-1-3-5-7-9/h9H,1-8H2
• SMILES： NCCCCCCCO

Computed Properties

• Exact Mass: 131.13111
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 131.131014166 g/mol
• Heavy Atom Count: 9
• Complexity: 48.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų
• Molecular Weight: 131.22

Experimental Properties

• PSA: 46.25